(5-(4-Chloro-3-nitrophenyl)furan-2-yl)(piperidin-1-yl)methanethione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5-(4-Chloro-3-nitrophenyl)furan-2-yl)(piperidin-1-yl)methanethione is a useful research compound. Its molecular formula is C16H15ClN2O3S and its molecular weight is 350.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
- A study reported the synthesis of novel pyrazoline derivatives, including compounds structurally related to the target molecule, demonstrating significant anti-inflammatory and antibacterial activities. The use of microwave irradiation methods offered advantages such as higher yields and environmental friendliness. This research suggests potential applications of these compounds in developing new therapeutic agents (Ravula et al., 2016).
Photocatalytic Degradation Studies
- The photocatalytic degradation of organic pollutants using furan derivatives has been explored, indicating that compounds with furan rings can play a crucial role in environmental remediation. For instance, the degradation pathway of methyl parathion in aqueous TiO2 suspensions was elucidated, showing the transformation into less harmful products (Moctezuma et al., 2007).
Anticancer Activity and Apoptosis Induction
- Research on Ru(II) complexes involving thioamide ligands structurally akin to the query compound has revealed significant anticancer activities and apoptosis induction in cancerous cell lines. This opens avenues for the development of new cancer treatments focusing on metal-based drugs (Raj Kumar et al., 2017).
Analytical Method Development
- The development and validation of an HPLC-DAD method for determining piperidinium derivatives, similar in structure to the chemical of interest, in pharmaceutical formulations highlight the importance of these compounds in drug development and quality control processes (Varynskyi et al., 2017).
Chemical Structure and Molecular Interaction Studies
- The structural characterization of side products in the synthesis of benzothiazinone derivatives underscores the complexity of chemical reactions involving compounds with piperidinyl methanone groups. Such studies are essential for understanding the chemical behavior and potential applications of these molecules (Eckhardt et al., 2020).
Properties
IUPAC Name |
[5-(4-chloro-3-nitrophenyl)furan-2-yl]-piperidin-1-ylmethanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O3S/c17-12-5-4-11(10-13(12)19(20)21)14-6-7-15(22-14)16(23)18-8-2-1-3-9-18/h4-7,10H,1-3,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOKFNNJZHLHHRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=S)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.